Desloratadine-d5

Description

Desloratadine-d5, also known as Desloratadine-d5 Hydrochloride, is a stable isotope-labeled compound of desloratadine, which is a non-sedating, long-acting histamine antagonist used primarily for treating allergic conditions. The "d5" denotes that it is labeled with five deuterium atoms, making it useful for research purposes, particularly in pharmacokinetic studies and analytical chemistry.

Research Applications

Desloratadine-d5 is primarily used in research settings for its ability to serve as a stable isotope-labeled internal standard in mass spectrometry (MS) and other analytical techniques. This allows for precise quantification of desloratadine in biological samples, which is crucial for pharmacokinetic studies and drug metabolism research.

Stability and Handling

The stability of desloratadine-d5 is sensitive to environmental conditions. It is recommended to store it at a temperature of +4°C to maintain its integrity . Additionally, it has been noted that desloratadine, the unlabeled form, is unstable in the presence of dry heat and undergoes oxidative and basic degradation .

Safety and Regulations

Desloratadine-d5 is considered a controlled product, and its purchase may require additional documentation such as permits or BSL certification . It is also subject to freight restrictions and has a short shelf life, necessitating careful planning for its use in research .

Comparison of Desloratadine and Desloratadine-d5

Feature	Desloratadine	Desloratadine-d5
Molecular Formula	C19H19ClN2	C19H15D5Cl2N2
Use	Therapeutic antihistamine	Research, analytical standard
Stability	Sensitive to heat and degradation	Sensitive to environmental conditions

• CAS No.: 1020719-34-9
• Product Name: Desloratadine-d5
• Molecular Formula: C19H14ClN2D5
• Molecular Weight: 315.85
• IUPAC Name: 13-chloro-5,6,7,9,9-pentadeuterio-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• Standard InChI: InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i1D,2D,3D2,9D
• SMILES: C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4
• Appearance: White to Off-White Solid
• Melting Point: 154-156°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 100643-71-8 (unlabelled)
• Synonyms: 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-2,3,4,5,5-d5; Aerius-d5; Allex-d5; Azomyr-d5; Clarinex-d5; Descarboethoxyloratadine-d5; NSC 675447-d5; Neoclarityn-d5; Opulis-d5; Sch 34117-d5
• Tag: Loratadine Impurities
• PubChem Compound: 45359009
• Last Modified: Apr 15 2024